molecular formula C17H12N2O4 B4698857 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile

Cat. No. B4698857
M. Wt: 308.29 g/mol
InChI Key: GGJYPTIEWHOVEQ-ZSOIEALJSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile, also known as BNPPAN, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, making it a subject of interest for researchers in different fields.

Mechanism of Action

The mechanism of action of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is not fully understood. However, it is believed that the compound interacts with cellular proteins and enzymes, leading to changes in their activity and function. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects:
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been shown to have a range of biochemical and physiological effects. Studies have shown that 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile can inhibit the growth of cancer cells, making it a potential candidate for use in cancer therapy. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has also been shown to have anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is its ease of synthesis and its strong fluorescence properties. This makes it a potentially useful tool for researchers in the field of fluorescent probes. However, one of the limitations of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile. One potential direction is the development of new fluorescent probes based on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile. Another potential direction is the investigation of the anti-cancer properties of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile, with a focus on its mechanism of action. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile, and its potential applications in the treatment of various diseases.

Scientific Research Applications

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been studied extensively for its potential applications in scientific research. One of the most promising applications of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is in the field of fluorescent probes. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been shown to exhibit strong fluorescence properties, making it a potential candidate for use in fluorescent probes for biological imaging and sensing. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has also been studied for its potential use in the development of new materials, such as polymers and nanoparticles.

properties

IUPAC Name

(E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)prop-2-enenitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12N2O4/c18-11-14(13-2-1-3-15(10-13)19(20)21)8-12-4-5-16-17(9-12)23-7-6-22-16/h1-5,8-10H,6-7H2/b14-8-
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GGJYPTIEWHOVEQ-ZSOIEALJSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)C=C(C#N)C3=CC(=CC=C3)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1COC2=C(O1)C=CC(=C2)/C=C(/C#N)\C3=CC(=CC=C3)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile
Reactant of Route 2
Reactant of Route 2
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile
Reactant of Route 3
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile
Reactant of Route 4
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile
Reactant of Route 5
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile
Reactant of Route 6
Reactant of Route 6
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile

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